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Compound of Interest

Compound Name: PD 135158

Cat. No.: B15616566 Get Quote

Technical Support Center: PD 135158
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with PD
135158.

Frequently Asked Questions (FAQs)
Q1: What is PD 135158?

PD 135158 is a potent and selective antagonist of the cholecystokinin B (CCK-B) receptor,

which is also known as the gastrin receptor.[1][2][3] It is a small molecule with the chemical

formula C35H44N4O6 and a molecular weight of 616.76 g/mol .[4] It is typically supplied as a

white solid and is used in research to study the physiological roles of the CCK-B receptor.[1]

Q2: What is the primary mechanism of action of PD 135158?

PD 135158 functions by blocking the binding of the peptide hormones cholecystokinin (CCK)

and gastrin to the CCK-B receptor.[1][2][3] This receptor is a G-protein coupled receptor

(GPCR) that, upon activation, initiates a signaling cascade involving phospholipase C (PLC),

leading to an increase in intracellular calcium and activation of protein kinase C (PKC). By

antagonizing this receptor, PD 135158 inhibits these downstream signaling events.

Interestingly, while it is an antagonist at the CCK-B receptor, it has been shown to act as a full

agonist at the rat pancreatic CCK-A receptor.[1]

Q3: What are the recommended storage conditions for PD 135158?
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PD 135158 should be stored at -20°C as a solid.[1] Stock solutions, typically prepared in

DMSO, should also be stored at -20°C or -80°C for long-term stability.

Troubleshooting Guide: PD 135158 Solubility Issues
Researchers may encounter difficulties in dissolving or maintaining the solubility of PD 135158,

especially when preparing aqueous working solutions from a DMSO stock. This guide provides

a systematic approach to address these challenges.

Issue 1: PD 135158 fails to dissolve in the primary
solvent (DMSO).
While PD 135158 is known to be soluble in DMSO up to 100 mM, issues can still arise.[4]

Root Cause Analysis and Solution Workflow:

Start: PD 135158
insoluble in DMSO

Verify Compound and
Solvent Purity

Apply Physical Dissolution
Methods

Vortex vigorously
(2-5 minutes)

Sonicate in a
water bath (10-15 min)

Gentle warming
(37°C water bath)

Check for
Dissolution

Fully Dissolved:
Proceed with Experiment

Yes

Still Insoluble:
Contact Supplier

No

Start: Precipitation
upon aqueous dilution

Minimize Final
DMSO Concentration

(ideally <0.5%)

Perform Serial Dilutions
in DMSO First

Add dropwise to vigorously
stirring aqueous buffer

Check for
Precipitation

Consider Solubility
EnhancersYes

No Precipitation:
Proceed with Experiment

No

Low concentration of
Tween-80 or Pluronic F-68

Adjust Buffer pH
(if experimentally permissible)

Precipitation Persists:
Re-evaluate experimental

concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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